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Compound of Interest

Compound Name: ML349

Cat. No.: B15612137 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: ML349 is a potent, selective, and reversible inhibitor of acyl-protein thioesterase 2

(APT2), also known as lysophospholipase 2 (LYPLA2).[1][2] APT2 is a serine hydrolase that

removes palmitate from proteins, a post-translational modification critical for regulating protein

trafficking, localization, and signaling.[1][3] Given that ML349's target is intracellular, a thorough

understanding of its ability to cross the cell membrane is essential for the accurate

interpretation of cell-based assay data and for its potential development as a therapeutic agent.

[1] These application notes provide detailed methodologies for assessing the cell permeability

of ML349 using standard in vitro models.

Physicochemical and Biological Properties of
ML349
A summary of the key quantitative data for ML349 is presented below to aid in experimental

design.
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Parameter Value Reference(s)

Target

Acyl-protein thioesterase 2

(APT2) / Lysophospholipase 2

(LYPLA2)

[1][4]

Ki 120 nM (for APT2) [1][4]

IC50 144 nM (for LYPLA2) [1][4]

Selectivity
>20-fold selective for APT2

over APT1
[1]

Molecular Weight 454.56 g/mol [1]

Solubility
In DMSO: 12.5 - 30 mg/mL

(27.5 - 65.99 mM)
[1]

Signaling Pathway Affected by ML349
By inhibiting APT2, ML349 influences signaling pathways regulated by the dynamic

"palmitoylation-depalmitoylation" cycle. This cycle governs the trafficking of key signaling

proteins, such as members of the Ras superfamily, between the plasma membrane and the

Golgi apparatus. APT2-mediated depalmitoylation is a crucial step for recycling these proteins.

Inhibition of APT2 by ML349 can trap these proteins in their palmitoylated, membrane-bound

state, thereby altering their downstream signaling functions.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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